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Compound of Interest

Compound Name: ATTO 532

Cat. No.: B15622414 Get Quote

For researchers, scientists, and drug development professionals, the precise and efficient

conjugation of fluorescent dyes is paramount for accurate and reliable experimental outcomes.

This in-depth technical guide provides a comprehensive overview of the available functional

groups for ATTO 532, a robust and photostable fluorescent label, detailing conjugation

chemistries, experimental protocols, and key quantitative data to empower your research.

ATTO 532, a fluorescent label analogous to Rhodamine 6G, is characterized by its strong

absorption, high fluorescence quantum yield, and excellent water solubility, making it an ideal

candidate for a wide range of applications including single-molecule detection, high-resolution

microscopy (PALM, dSTORM, STED), flow cytometry (FACS), and fluorescence in-situ

hybridization (FISH).[1][2] The fluorescence of ATTO 532 is most efficiently excited between

515 and 545 nm, with the 532 nm laser line being a particularly suitable excitation source.[1][2]

Available Functional Groups for ATTO 532
Conjugation
ATTO-TEC and its suppliers offer ATTO 532 with a variety of functional groups, enabling

covalent attachment to a diverse array of biomolecules. The choice of the appropriate reactive

group is critical and depends on the available functional groups on the target molecule (e.g.,

protein, antibody, nucleic acid).
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ATTO 532
Functional Group

Reactive Partner
on Target Molecule

Resulting Covalent
Bond

Primary
Application

NHS-ester
Primary Amines (-

NH₂)
Amide

Labeling of proteins

(lysine residues),

amine-modified

oligonucleotides.[1][3]

[4]

Maleimide
Sulfhydryls/Thiols (-

SH)
Thioether

Site-specific labeling

of proteins (cysteine

residues).[1][5][6]

Carboxyl (-COOH)
Amines (-NH₂)

(requires activation)
Amide

General purpose, can

be activated (e.g., with

EDC/NHS) to react

with amines.[1][7]

Amine (-NH₂)
Activated Carboxyls

(e.g., NHS-esters)
Amide

Labeling of molecules

with activated

carboxyl groups.[1][8]

Azide (-N₃) Alkynes
Triazole (via "Click

Chemistry")

Bioorthogonal labeling

of alkyne-modified

molecules.[1][9]

Alkyne Azides
Triazole (via "Click

Chemistry")

Bioorthogonal labeling

of azide-modified

molecules.[1][9]

Iodoacetamide
Sulfhydryls/Thiols (-

SH)
Thioether

Labeling of cysteine

residues in proteins.

[1]

Hydrazide
Aldehydes and

Ketones
Hydrazone

Labeling of oxidized

carbohydrates or

other

aldehyde/ketone-

containing molecules.

[1]
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Biotin Avidin / Streptavidin
Non-covalent, high

affinity

Indirect labeling and

detection.[1]

Phalloidin F-actin
Non-covalent, high

affinity

Staining of actin

filaments in cells.[1]

Quantitative Data for ATTO 532
The photophysical properties of ATTO 532 are crucial for quantitative fluorescence

experiments. The following table summarizes the key optical data for the carboxy derivative of

ATTO 532 in an aqueous solution.

Parameter Value

Absorption Maximum (λabs) 532 nm[1][2][3]

Molar Extinction Coefficient (εmax) 1.15 x 10⁵ M⁻¹ cm⁻¹[1][2][3]

Fluorescence Maximum (λfl) 552 nm[2][3]

Fluorescence Quantum Yield (ηfl) 90%[1][3]

Fluorescence Lifetime (τfl) 3.8 ns[2][3]

Correction Factor (CF₂₆₀) 0.20[3]

Correction Factor (CF₂₈₀) 0.09[3]

Experimental Protocols
Detailed methodologies are essential for successful conjugation. Below are generalized

protocols for the two most common conjugation reactions involving ATTO 532.

Protocol 1: Labeling of Proteins with ATTO 532 NHS-
ester
This protocol is designed for labeling primary amines, such as those found on lysine residues

of proteins.
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Materials:

ATTO 532 NHS-ester[3]

Protein to be labeled (in an amine-free buffer like PBS, pH 7.2-7.4)[3][10]

1 M Sodium Bicarbonate buffer, pH 8.3-9.0[4][10][11]

Anhydrous, amine-free DMSO or DMF[3][4]

Gel filtration column (e.g., Sephadex G-25) for purification[3][4]

Procedure:

Prepare the Protein Solution: Dissolve the protein in the labeling buffer (e.g., PBS) at a

concentration of 2-10 mg/mL.[3][11] Ensure the buffer is free of any amine-containing

substances.[3] Adjust the pH to 8.3-9.0 by adding an appropriate volume of 1 M sodium

bicarbonate buffer.[4][11]

Prepare the Dye Solution: Immediately before use, dissolve the ATTO 532 NHS-ester in

DMSO or DMF to a concentration of 1-10 mg/mL.[3][10][11]

Conjugation Reaction: Add a 2 to 10-fold molar excess of the reactive dye solution to the

protein solution while gently stirring.[3][10] The optimal molar ratio may need to be

determined empirically.

Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes, protected

from light.[3][10]

Purification: Separate the labeled protein from the unreacted dye using a gel filtration column

pre-equilibrated with a suitable buffer (e.g., PBS, pH 7.2).[3][4] The first colored band to elute

is the conjugated protein.[4]

Storage: Store the purified conjugate at 4°C for short-term storage or in aliquots at -20°C or

-80°C for long-term storage, protected from light.[3][10] The addition of a carrier protein like

BSA (0.1%) and a preservative like sodium azide (2 mM) can improve stability.[10]
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Protocol 2: Labeling of Proteins with ATTO 532
Maleimide
This protocol targets sulfhydryl groups, typically found on cysteine residues.

Materials:

ATTO 532 Maleimide[6]

Protein with free sulfhydryl groups (in a buffer at pH 7.0-7.5, e.g., PBS)[4][5][6]

(Optional) Reducing agent like DTT or TCEP to reduce disulfide bonds[6]

Anhydrous, amine-free DMSO[4]

Gel filtration column for purification[4]

Procedure:

Prepare the Protein Solution: Dissolve the protein in a suitable buffer at pH 7.0-7.5.[4][5][6] If

necessary, reduce disulfide bonds by incubating with a 10-fold molar excess of a reducing

agent.[6] If DTT is used, it must be removed by dialysis before adding the dye.[6]

Prepare the Dye Solution: Prepare a 10-20 mM stock solution of ATTO 532 maleimide in

DMSO immediately before use.[6]

Conjugation Reaction: Add a 10 to 20-fold molar excess of the maleimide solution to the

protein solution.[6]

Incubation: Incubate the reaction for 2 hours at room temperature or overnight at 4°C,

protected from light.[6]

Quenching (Optional): The reaction can be stopped by adding an excess of a low molecular

weight thiol, such as glutathione or mercaptoethanol.[5][6]

Purification: Purify the conjugate using a gel filtration column as described in the NHS-ester

protocol.[6]
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Storage: Store the purified conjugate under the same conditions as for the NHS-ester

conjugate.

Visualizing Conjugation Workflows and Pathways
To further clarify the processes, the following diagrams illustrate the key chemical reactions and

a typical experimental workflow.

ATTO 532 NHS-ester Conjugation Chemistry

Reactants

Products

ATTO 532-NHS Ester

ATTO 532-Biomolecule Conjugate
(Stable Amide Bond)

+ pH 8.3-9.0

NHS Byproduct

Biomolecule-NH₂

(e.g., Protein)

Click to download full resolution via product page

Caption: Reaction scheme for ATTO 532 NHS-ester conjugation.
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ATTO 532 Maleimide Conjugation Chemistry

Reactants

Products

ATTO 532-Maleimide

ATTO 532-Biomolecule Conjugate
(Stable Thioether Bond)

+ pH 7.0-7.5

Biomolecule-SH
(e.g., Protein)

Click to download full resolution via product page

Caption: Reaction scheme for ATTO 532 maleimide conjugation.
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General Experimental Workflow for ATTO 532 Conjugation

Start

1. Prepare Biomolecule Solution
(Correct Buffer and pH)

3. Mix and Incubate
(Conjugation Reaction)

2. Prepare ATTO 532
Reactive Dye Solution

4. Purify Conjugate
(e.g., Gel Filtration)

5. Characterize Conjugate
(e.g., Spectroscopy)

End

Click to download full resolution via product page

Caption: A typical workflow for biomolecule conjugation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15622414?utm_src=pdf-body-img
https://www.benchchem.com/product/b15622414?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. leica-microsystems.com [leica-microsystems.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. spectra.arizona.edu [spectra.arizona.edu]

5. Atto 532 Protein Labeling Kit, Fluorescent Thiol Protein Labeling - Jena Bioscience
[jenabioscience.com]

6. sigmaaldrich.com [sigmaaldrich.com]

7. docs.aatbio.com [docs.aatbio.com]

8. leica-microsystems.com [leica-microsystems.com]

9. leica-microsystems.com [leica-microsystems.com]

10. docs.aatbio.com [docs.aatbio.com]

11. Atto 532 Protein Labeling Kit, Fluorescent Amine Protein Labeling - Jena Bioscience
[jenabioscience.com]

To cite this document: BenchChem. [Mastering ATTO 532 Conjugation: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622414#available-functional-groups-for-atto-532-
conjugation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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